Cas no 1427020-16-3 (5-Chloro-4-p-tolyl-furan-2-carboxylic acid)

• Product Name: 5-Chloro-4-p-tolyl-furan-2-carboxylic acid
• CAS No: 1427020-16-3
• MF: C₁₂H₉ClO₃
• MW: 236.651062726974
• CID: 5209135
• Update Time: 2025-05-25

5-Chloro-4-p-tolyl-furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-p-tolyl-furan-2-carboxylic acid

• Inchi： 1S/C12H9ClO3/c1-7-2-4-8(5-3-7)9-6-10(12(14)15)16-11(9)13/h2-6H,1H3,(H,14,15)
• InChI Key： LBADTJJMWWDVSY-UHFFFAOYSA-N
• SMILES： O1C(Cl)=C(C2=CC=C(C)C=C2)C=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-Chloro-4-p-tolyl-furan-2-carboxylic acid

Recent Advances in the Study of 5-Chloro-4-p-tolyl-furan-2-carboxylic acid (CAS: 1427020-16-3)

5-Chloro-4-p-tolyl-furan-2-carboxylic acid (CAS: 1427020-16-3) is a furan-based carboxylic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anticancer agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

The structural uniqueness of 5-Chloro-4-p-tolyl-furan-2-carboxylic acid lies in its furan ring, which is substituted with a chloro group at the 5-position and a p-tolyl group at the 4-position. This configuration imparts distinct electronic and steric properties, making it a versatile scaffold for further chemical modifications. Recent synthetic efforts have focused on optimizing the yield and purity of this compound, with studies reporting improved protocols using palladium-catalyzed cross-coupling reactions and other advanced synthetic techniques. These advancements have facilitated its broader use in medicinal chemistry research.

In terms of biological activity, 5-Chloro-4-p-tolyl-furan-2-carboxylic acid has shown promising results in preliminary screenings. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on specific inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Another study highlighted its role as a precursor in the synthesis of novel kinase inhibitors, which are being investigated for their anticancer properties. These findings underscore the compound's relevance in the development of targeted therapies.

Despite these promising results, challenges remain in fully elucidating the mechanistic pathways through which 5-Chloro-4-p-tolyl-furan-2-carboxylic acid exerts its biological effects. Ongoing research is focused on conducting detailed structure-activity relationship (SAR) studies to identify the critical functional groups responsible for its bioactivity. Additionally, efforts are being made to explore its pharmacokinetic and toxicological profiles, which are essential for advancing it into preclinical development. Collaborative studies between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 5-Chloro-4-p-tolyl-furan-2-carboxylic acid (CAS: 1427020-16-3) represents a valuable chemical entity with significant potential in drug discovery. Its unique structural features and demonstrated biological activities make it a promising candidate for further investigation. Future research should prioritize the optimization of its synthetic routes, comprehensive biological evaluations, and the exploration of its therapeutic applications. As the field advances, this compound may pave the way for the development of novel treatments for a range of diseases.